![molecular formula C14H10ClF3N2O B303289 2-chloro-N-[2-methyl-3-(trifluoromethyl)phenyl]nicotinamide](/img/structure/B303289.png)
2-chloro-N-[2-methyl-3-(trifluoromethyl)phenyl]nicotinamide
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Overview
Description
2-chloro-N-[2-methyl-3-(trifluoromethyl)phenyl]nicotinamide, also known as TPN171, is a small molecule inhibitor that has been extensively studied in recent years due to its potential therapeutic applications. This compound is structurally similar to other nicotinamide adenine dinucleotide (NAD+) analogs, which play a key role in regulating cellular metabolism and energy production. In
Mechanism of Action
The mechanism of action of 2-chloro-N-[2-methyl-3-(trifluoromethyl)phenyl]nicotinamide involves its ability to inhibit the activity of PARP and COX-2 enzymes. PARP is involved in repairing DNA damage, and by inhibiting its activity, this compound can sensitize cancer cells to DNA-damaging agents. COX-2 is involved in the production of inflammatory prostaglandins, and by inhibiting its activity, this compound can have anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in preclinical studies. In cancer research, this compound has been shown to sensitize cancer cells to DNA-damaging agents and induce apoptosis (programmed cell death). In addition, this compound has been shown to have anti-inflammatory effects by reducing the production of inflammatory prostaglandins. This compound has also been studied for its potential role in regulating cellular metabolism and energy production, which could have implications for the treatment of metabolic disorders such as diabetes and obesity.
Advantages and Limitations for Lab Experiments
One advantage of 2-chloro-N-[2-methyl-3-(trifluoromethyl)phenyl]nicotinamide is its specificity for PARP and COX-2 enzymes, which makes it a valuable tool for studying the roles of these enzymes in disease states. In addition, this compound has been shown to have low toxicity in preclinical studies, which suggests that it may have a favorable safety profile for clinical use. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for 2-chloro-N-[2-methyl-3-(trifluoromethyl)phenyl]nicotinamide research. One area of interest is the development of more potent and selective PARP inhibitors, which could have implications for the treatment of cancer. In addition, there is ongoing research into the potential role of this compound in regulating cellular metabolism and energy production, which could have implications for the treatment of metabolic disorders. Finally, there is interest in exploring the potential use of this compound in combination with other therapeutic agents, such as chemotherapy and radiation therapy, to enhance their effectiveness in treating cancer.
Synthesis Methods
The synthesis of 2-chloro-N-[2-methyl-3-(trifluoromethyl)phenyl]nicotinamide involves a multi-step process that begins with the reaction of 2-chloronicotinic acid with 2-methyl-3-(trifluoromethyl)aniline to form an intermediate product. This intermediate is then reacted with thionyl chloride to produce the final compound, this compound. The overall yield of this process is approximately 32%.
Scientific Research Applications
2-chloro-N-[2-methyl-3-(trifluoromethyl)phenyl]nicotinamide has been extensively studied for its potential therapeutic applications in a variety of disease states, including cancer, inflammation, and metabolic disorders. In cancer research, this compound has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a key role in repairing DNA damage. By inhibiting PARP activity, this compound can sensitize cancer cells to DNA-damaging agents, such as chemotherapy and radiation therapy. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. This compound has also been studied for its potential role in regulating cellular metabolism and energy production, which could have implications for the treatment of metabolic disorders such as diabetes and obesity.
properties
Molecular Formula |
C14H10ClF3N2O |
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Molecular Weight |
314.69 g/mol |
IUPAC Name |
2-chloro-N-[2-methyl-3-(trifluoromethyl)phenyl]pyridine-3-carboxamide |
InChI |
InChI=1S/C14H10ClF3N2O/c1-8-10(14(16,17)18)5-2-6-11(8)20-13(21)9-4-3-7-19-12(9)15/h2-7H,1H3,(H,20,21) |
InChI Key |
QISIKVZDKZVUSN-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1NC(=O)C2=C(N=CC=C2)Cl)C(F)(F)F |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)C2=C(N=CC=C2)Cl)C(F)(F)F |
Origin of Product |
United States |
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